Cas no 504398-38-3 (3S-(-)-3-3-(Methanesulfonyl)phenylpiperidine Tartaric Acid Salt)

3S-(-)-3-[3-(Methanesulfonyl)phenyl]piperidine Tartaric Acid Salt is a chiral piperidine derivative with a methanesulfonyl-substituted phenyl group, offering high stereochemical purity due to its 3S configuration. The tartaric acid salt form enhances stability and solubility, making it suitable for pharmaceutical applications. Its structural features, including the sulfonyl group, contribute to potential bioactivity, particularly in receptor binding studies. The compound is synthesized under controlled conditions to ensure consistent quality and enantiomeric excess. It serves as a valuable intermediate in medicinal chemistry, particularly for developing CNS-targeted therapeutics. The salt form facilitates handling and formulation while maintaining the compound's integrity under standard storage conditions.

3S-(-)-3-3-(Methanesulfonyl)phenylpiperidine Tartaric Acid Salt structure

504398-38-3 structure

Product Name:3S-(-)-3-3-(Methanesulfonyl)phenylpiperidine Tartaric Acid Salt

CAS No:504398-38-3

MF:C₁₂H₁₇NO₂S

MW:239.33388209343

CID:825995

Update Time:2026-04-29

3S-(-)-3-3-(Methanesulfonyl)phenylpiperidine Tartaric Acid Salt Chemical and Physical Properties

Names and Identifiers

- 3S-(-)-3-[3-(Methanesulfonyl)phenyl]piperidine Tartaric Acid Salt
- LogP
- 2,3-dihydroxybutanedioic acid,(3R)-3-(3-methylsulfonylphenyl)piperidine
- 3S-(-)-3-(3-METHANESULFONYL-PHENYL)-PIPERIDINE TARTARIC ACID SALT
- 3S-(-)-3-3-(Methanesulfonyl)phenylpiperidine Tartaric Acid Salt

Computed Properties

Exact Mass: 389.11400

Experimental Properties

PSA: 169.61000
LogP: 0.84410

3S-(-)-3-3-(Methanesulfonyl)phenylpiperidine Tartaric Acid Salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M258826-2mg	3S-(-)-3-[3-(Methanesulfonyl)phenyl]piperidine Tartaric Acid Salt	504398-38-3	2mg	$ 104.00	2023-04-15
TRC	M258826-5mg	3S-(-)-3-[3-(Methanesulfonyl)phenyl]piperidine Tartaric Acid Salt	504398-38-3	5mg	$ 150.00	2023-04-15
TRC	M258826-10mg	3S-(-)-3-[3-(Methanesulfonyl)phenyl]piperidine Tartaric Acid Salt	504398-38-3	10mg	$ 276.00	2023-04-15
TRC	M258826-25mg	3S-(-)-3-[3-(Methanesulfonyl)phenyl]piperidine Tartaric Acid Salt	504398-38-3	25mg	$ 620.00	2023-04-15
TRC	M258826-50mg	3S-(-)-3-[3-(Methanesulfonyl)phenyl]piperidine Tartaric Acid Salt	504398-38-3	50mg	$ 1171.00	2023-04-15

3S-(-)-3-3-(Methanesulfonyl)phenylpiperidine Tartaric Acid Salt Related Literature

1. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
2. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
3. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
4. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
5. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726

Additional information on 3S-(-)-3-3-(Methanesulfonyl)phenylpiperidine Tartaric Acid Salt

Comprehensive Overview of 3S-(-)-3-3-(Methanesulfonyl)phenylpiperidine Tartaric Acid Salt (CAS No. 504398-38-3)

The compound 3S-(-)-3-3-(Methanesulfonyl)phenylpiperidine Tartaric Acid Salt (CAS No. 504398-38-3) is a chiral derivative of phenylpiperidine, characterized by its unique stereochemistry and functional groups. This molecule has garnered significant attention in pharmaceutical research due to its potential applications in drug development, particularly in targeting neurological and metabolic pathways. The presence of the methanesulfonyl group and the tartaric acid salt form enhances its solubility and bioavailability, making it a promising candidate for further study.

In recent years, the demand for chiral compounds like 3S-(-)-3-3-(Methanesulfonyl)phenylpiperidine Tartaric Acid Salt has surged, driven by advancements in asymmetric synthesis and the growing emphasis on enantioselective drug design. Researchers are particularly interested in its potential role as a modulator of specific receptors, which could lead to breakthroughs in treating conditions such as chronic pain, anxiety, and neurodegenerative disorders. The compound's CAS No. 504398-38-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry.

One of the key features of 3S-(-)-3-3-(Methanesulfonyl)phenylpiperidine Tartaric Acid Salt is its stereospecificity, which ensures high selectivity in biological interactions. This property aligns with the current trend in drug development, where enantiopure compounds are preferred to minimize off-target effects. The tartaric acid salt form further optimizes its physicochemical properties, facilitating formulation and delivery. These attributes make it a subject of interest for researchers exploring novel therapeutic agents.

The synthesis of 3S-(-)-3-3-(Methanesulfonyl)phenylpiperidine Tartaric Acid Salt involves multi-step organic reactions, including sulfonylation and chiral resolution. The process highlights the importance of precision in stereochemical control, a topic frequently discussed in synthetic chemistry forums. Its CAS No. 504398-38-3 is often referenced in patents and scientific literature, underscoring its commercial and academic value. As the pharmaceutical industry continues to prioritize chiral molecules, this compound is likely to remain a focal point of research.

From an analytical perspective, 3S-(-)-3-3-(Methanesulfonyl)phenylpiperidine Tartaric Acid Salt can be characterized using techniques such as HPLC, NMR, and mass spectrometry. These methods are essential for verifying its purity and enantiomeric excess, which are critical for regulatory approval and clinical applications. The compound's methanesulfonyl group also provides a distinct spectroscopic signature, aiding in its identification and quantification. Such analytical data is highly sought after by quality control laboratories and regulatory bodies.

In conclusion, 3S-(-)-3-3-(Methanesulfonyl)phenylpiperidine Tartaric Acid Salt (CAS No. 504398-38-3) represents a compelling example of how chiral chemistry can drive innovation in drug discovery. Its unique structural features, combined with its potential therapeutic applications, make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.